2-(4-Methoxyphenyl)acetic acid [2-[4-[(4-ethoxyanilino)-oxomethyl]anilino]-2-oxoethyl] ester

• Molecular Formula: C26H26N2O6
• Molecular Weight: 462.5 g/mol
• IUPAC Name: [2-[4-[(4-ethoxyphenyl)carbamoyl]anilino]-2-oxoethyl] 2-(4-methoxyphenyl)acetate
• InChI: InChI=1S/C26H26N2O6/c1-3-33-23-14-10-21(11-15-23)28-26(31)19-6-8-20(9-7-19)27-24(29)17-34-25(30)16-18-4-12-22(32-2)13-5-18/h4-15H,3,16-17H2,1-2H3,(H,27,29)(H,28,31)
• InChI Key: GNWKKMPURUDFFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NC(=O)COC(=O)CC3=CC=C(C=C3)OC

Description

2-(4-methoxyphenyl)acetic acid [2-[4-[(4-ethoxyanilino)-oxomethyl]anilino]-2-oxoethyl] ester is a member of benzamides.

Scientific Research Applications

Chemical Synthesis and Organic Reactions

• Intermediate in Synthesis Processes : This compound acts as an intermediate in the synthesis of various other chemicals. For example, it is involved in the synthesis of indole-2-acetic acid methyl esters, including methyl 5-methoxyindole-2-acetate, which are important in various organic reactions (Modi, Oglesby & Archer, 2003).

• Synthesis of Fluorinated Compounds : It has been used in the synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, demonstrating its utility in creating fluorinated organic compounds (Pimenova et al., 2003).

• Creating New Chemical Structures : This compound is also used in the synthesis of novel chemical structures, such as 8-substituted 5H,9H-6-oxa-7-aza-benzocyclononene-10,11-dione-11-O-methyloximes (Pascual et al., 2000).

Pharmaceutical and Medicinal Research

• Kinetic Resolution of Chiral Amines : This compound has shown effectiveness in the optimization of acetic acid esters for the kinetic resolution of chiral amines, highlighting its potential in pharmaceutical synthesis (Olah et al., 2018).

• Thermodynamic Studies in Drug Synthesis : It has been used in thermodynamic studies for high-performance liquid chromatography (HPLC) separation of enantiomers in drug synthesis (Dungelová et al., 2004).

Other Applications

• In Organic Synthesis : This compound is relevant in the synthesis of various organic compounds, offering a wide range of applications in organic chemistry (Guo-fu, 2012).

• New Protecting Groups for Carboxylic Acids : It has been involved in the creation of new acid- and base-stable esters as protecting groups for carboxylic acids, useful in synthetic chemistry (Kurosu et al., 2007).

• Synthesis of Lactam Compounds : This compound has been used in reactions leading to the synthesis of β- and δ-lactam, which are significant in the development of various pharmaceuticals (Ananeva et al., 2022).